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Compound of Interest

Compound Name: HS-Peg9-CH2CH2cooh

Cat. No.: B8103626

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for
HS-Peg9-CH2CH2cooh, a heterobifunctional PROTAC linker. Due to the absence of a specific
Safety Data Sheet (SDS) for this compound, this guide synthesizes data from structurally
related molecules, namely 11-Mercaptoundecanoic acid (for the thiol functional group) and
various Thiol-PEG-Carboxyl compounds, to establish a comprehensive safety profile and
handling protocol.

Chemical Identification and Properties

HS-Peg9-CH2CH2cooh, also known as Thiol-PEG9-propionic acid, is a polyethylene glycol
(PEG)-based linker utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACS)[1]
[2]. PROTACSs are novel therapeutic modalities that leverage the cell's ubiquitin-proteasome
system to selectively degrade target proteins[2]. The thiol (-SH) group allows for conjugation to
specific moieties, while the terminal carboxylic acid (-COOH) provides a linkage point to
another part of the PROTAC molecule.
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Property Data Source
Thiol-PEG9-propionic acid, 11-
Synonyms (Mercaptoundecaethoxy)undec  [2]
anoic acid
Molecular Formula C21H42011S [3]
Molecular Weight 502.62 g/mol
White or colorless solid/wax-
Appearance . .
like material
Purity Available in 290% and =95%
Soluble in water, aqueous
buffers, chloroform, methylene
Solubility chloride, DMF, and DMSO.

Less soluble in alcohol and

toluene. Insoluble in ether.

Hazard Identification and Classification

Based on the GHS classifications of its structural analogs, HS-Peg9-CH2CH2cooh should be

handled as a hazardous substance. The primary hazards are associated with its terminal

functional groups.
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Hazard Class

GHS Classification

Precautionary Statement
Codes

Skin Corrosion/Irritation

Category 2: Causes skin

irritation

H315, P264, P280,
P302+P352, P332+P313,
P362+P364

Serious Eye Damage/Irritation

Category 2A: Causes serious

eye irritation

H319, P264, P280,
P305+P351+P338,
P337+P313

Specific Target Organ Toxicity
(Single Exposure)

Category 3: May cause

respiratory irritation

H335, P261, P271,
P304+P340, P312,
P403+P233, P405, P501

This data is extrapolated from the Safety Data Sheet for 11-Mercaptoundecanoic acid.

Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure the safety of laboratory personnel.

Storage
Condition Recommendation Rationale
Long-term storage at -20°C or )
Temperature To prevent degradation.
-18°C.
Store in a tightly closed To prevent oxidation of the
Atmosphere container under an inert gas thiol group and reaction with

(e.g., nitrogen or argon).

atmospheric moisture.

Light and Moisture

Protect from light and

moisture.

To prevent degradation.

Handling

A standardized workflow for handling HS-Peg9-CH2CH2cooh is crucial to minimize exposure

and maintain compound stability.
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Preparation

Equilibrate container
to room temperature
in a desiccator

'

Work in a well-ventilated area
(fume hood)

Handling
y

Wear appropriate PPE:
- Safety goggles with side shields
- Chemical-resistant gloves
- Lab coat

'

Weigh the required amount

'

Dissolve in an appropriate solvent

Post-Handling

Backfill the container with Dispose of waste according to
inert gas (Ar or N2) institutional guidelines

Seal container tightly

'

Return to -20°C storage

Click to download full resolution via product page

Figure 1: Recommended handling workflow for HS-Peg9-CH2CH2cooh.
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Experimental Protocols: Safe Handling Procedures

The following protocols are based on best practices for handling air and moisture-sensitive
thiolated compounds.

Materials:

HS-Peg9-CH2CH2cooh

Inert gas (Argon or Nitrogen)

Desiccator

Appropriate solvents (e.g., DMSO, DMF, Chloroform)

Personal Protective Equipment (PPE) as specified below

Procedure:

» Acclimatization: Before use, remove the sealed container of HS-Peg9-CH2CH2cooh from
the freezer and place it in a desiccator at room temperature. This prevents condensation of
atmospheric moisture onto the cold product upon opening.

e Engineering Controls: All handling of the solid compound and its solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure. A system of
local and/or general exhaust is recommended.

o Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles with side-shields conforming to EN166 or
NIOSH standards.

[¢]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected
before use and disposed of properly after handling.

[¢]

Skin and Body Protection: Wear a clean, body-covering lab coat.
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o Dispensing: Once the container has reached room temperature, briefly open it in the fume
hood. Quickly dispense the desired amount of the compound.

o Resealing: After dispensing, flush the headspace of the container with an inert gas (argon or
nitrogen) before securely resealing the cap.

o Storage after Use: Promptly return the sealed container to storage at -20°C.

o Waste Disposal: Dispose of surplus and non-recyclable solutions and materials according to
local, state, and federal regulations. It may be possible to dissolve the material in a
combustible solvent for incineration.

First Aid Measures

These first aid measures are based on the potential hazards of the compound's functional

Exposure Event
m w
/ / Immediate Acri&\ \
Move person to fresh air. Wash off with soap and plenty of water. Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
If not breathing, give artificial respiration. Take off contaminated clothing. Remove contact lenses, if present and easy to do. Never give anything by mouth to an unconscious person.

| Medical Attention |

Consult a physician

Click to download full resolution via product page

Figure 2: First aid response flowchart for exposure to HS-Peg9-CH2CH2cooh.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Consult a

physician.

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician. Remove
contact lenses if present and easy to do.

Continue rinsing.

Ingestion

DO NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, to avoid breathing dust or

vapors.

e Environmental Precautions: Prevent the product from entering drains.

e Containment and Cleaning:

o Solid Spills: Moisten with water to reduce airborne dust. Use non-sparking tools to sweep

up the material and place it in a suitable, closed container for disposal.

o Liquid Spills (Solutions): Absorb with an inert material such as vermiculite, dry sand, or

earth and place in a chemical waste container.

o Ventilation: Ensure adequate ventilation of the area after the spill has been cleaned up.
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Disclaimer

This document is intended as a guide and is based on information available for structurally
similar compounds. It is not a substitute for a formal Safety Data Sheet. All laboratory
personnel should be trained in proper chemical handling techniques. Always consult your
institution's safety office for specific guidance and protocols. All products mentioned are for
research use only unless otherwise stated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of HS-Peg9-CH2CH2cooh]. BenchChem, [2025]. [Online PDF]. Available at:
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and-handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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